Cas no 1862804-04-3 (Benzenamine, 2-bromo-6-propoxy-)

• Product Name: Benzenamine, 2-bromo-6-propoxy-
• CAS No: 1862804-04-3
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 5830757
• PubChem ID: 130577521
• Update Time: 2025-08-04

Benzenamine, 2-bromo-6-propoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-bromo-6-propoxy-
• EN300-1295218
• 1862804-04-3
• 2-Bromo-6-propoxyaniline

• Inchi： 1S/C9H12BrNO/c1-2-6-12-8-5-3-4-7(10)9(8)11/h3-5H,2,6,11H2,1H3
• InChI Key： ZJZHYYDAMUQZNG-UHFFFAOYSA-N
• SMILES： C1(N)=C(OCCC)C=CC=C1Br

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.395±0.06 g/cm3(Predicted)
• Boiling Point: 283.6±20.0 °C(Predicted)
• pka: 2.81±0.10(Predicted)

Additional information on Benzenamine, 2-bromo-6-propoxy-

Benzenamine, 2-bromo-6-propoxy- (CAS No. 1862804-04-3): A Comprehensive Overview in Modern Chemical Research

Benzenamine, 2-bromo-6-propoxy- (CAS No. 1862804-04-3) is a significant compound in the realm of organic chemistry, particularly in the synthesis of pharmaceuticals and agrochemicals. This compound, characterized by its bromo and propoxy substituents on a benzene ring, has garnered considerable attention due to its versatile reactivity and potential applications in various chemical transformations. The unique structural features of this molecule make it a valuable intermediate in the development of novel chemical entities.

The CAS No. 1862804-04-3 provides a unique identifier for this compound, ensuring precise classification and differentiation in chemical databases and literature. This numbering system is crucial for researchers to locate and reference specific chemical substances accurately. The presence of both bromine and propyl groups on the benzene ring imparts distinct electronic and steric properties, influencing its reactivity in different chemical environments.

In recent years, the study of arylamines has seen significant advancements, particularly in their role as building blocks for more complex molecules. Benzenamine derivatives, such as Benzenamine, 2-bromo-6-propoxy-, have been extensively explored for their potential in medicinal chemistry. The bromo substituent, in particular, offers a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many biologically active compounds.

The propoxy group introduces a hydrophobic moiety while also providing a site for nucleophilic substitution reactions. This dual functionality makes Benzenamine, 2-bromo-6-propoxy- a versatile precursor for synthesizing a wide range of derivatives with tailored properties. For instance, the propoxy group can be hydrolyzed to yield a hydroxylated benzene ring, opening up possibilities for further modifications.

Recent research has highlighted the importance of arylamine derivatives in the development of novel therapeutic agents. Studies have demonstrated that certain benzene amine derivatives exhibit significant biological activity, including antimicrobial and anti-inflammatory properties. The structural motif present in Benzenamine, 2-bromo-6-propoxy- aligns well with these findings, suggesting its potential as a lead compound or intermediate in drug discovery programs.

The synthesis of Benzenamine, 2-bromo-6-propoxy- typically involves multi-step organic transformations starting from commercially available aromatic precursors. The introduction of the bromine atom at the 2-position can be achieved through electrophilic aromatic substitution reactions, while the propoxy group is often introduced via nucleophilic aromatic substitution or etherification reactions. These synthetic routes highlight the compound's accessibility and utility in laboratory settings.

Advances in computational chemistry have also played a crucial role in understanding the reactivity and properties of compounds like Benzenamine, 2-bromo-6-propoxy-. Molecular modeling studies can predict reaction outcomes and optimize synthetic pathways with high accuracy. This computational approach complements traditional experimental methods and accelerates the discovery process.

The pharmaceutical industry has shown particular interest in arylamine derivatives due to their diverse biological activities. For example, some benzene amine derivatives have been reported to inhibit specific enzymes involved in disease pathways. The structural features of Benzenamine, 2-bromo-6-propoxy-, including its bromo and propoxy substituents, make it an attractive candidate for further derivatization aimed at enhancing biological activity.

In addition to pharmaceutical applications, this compound has potential uses in agrochemicals. Arylamine derivatives are known to exhibit herbicidal and pesticidal properties, making them valuable candidates for crop protection strategies. The unique reactivity of Benzenamine, 2-bromo-6-propoxy- could be leveraged to develop novel agrochemical agents with improved efficacy and environmental safety profiles.

The environmental impact of chemical substances is another critical consideration in modern research. Efforts are underway to develop synthetic methodologies that minimize waste and reduce hazardous byproducts. The synthesis of Benzenamine, 2-bromo-6-propoxy- can be optimized to align with green chemistry principles, ensuring sustainable production practices.

Future research directions may explore new applications for Benzenamine, 2-bromo-6-propoxy-, particularly in areas such as materials science and nanotechnology. The compound's ability to undergo various functionalization reactions makes it a promising candidate for designing advanced materials with tailored properties.

In conclusion,Benzenamine, 2-bromo-6-propoxy-(CAS No. 1862804-04-3) is a multifaceted compound with significant potential in pharmaceuticals、agrochemicals，and materials science。 Its unique structural features，including the presence of both bromine and propyl groups，make it a valuable intermediate for synthetic chemists。Ongoing research continues to uncover new applications and highlight its importance in modern chemical research。